Cas no 2228487-50-9 ({1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine)

• Product Name: {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine
• CAS No: 2228487-50-9
• MF: C₁₁H₁₀ClF₄NO
• MW: 283.649816036224
• CID: 6240662
• PubChem ID: 165675744
• Update Time: 2025-05-19

{1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine
• {1-[3-chloro-4-(difluoromethoxy)phenyl]-2,2-difluorocyclopropyl}methanamine
• 2228487-50-9
• EN300-1971087

• Inchi： 1S/C11H10ClF4NO/c12-7-3-6(1-2-8(7)18-9(13)14)10(5-17)4-11(10,15)16/h1-3,9H,4-5,17H2
• InChI Key： ZPEBLVXAWJURPD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CN)CC1(F)F)OC(F)F

Computed Properties

• Exact Mass: 283.0387043g/mol
• Monoisotopic Mass: 283.0387043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine

Comprehensive Guide to {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2228487-50-9)

{1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2228487-50-9) is a specialized organic compound with a unique structural framework, combining a difluoromethoxy group, a chlorophenyl ring, and a difluorocyclopropyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents or pest control solutions.

The molecular structure of {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine features a cyclopropyl core, known for its stability and ability to modulate biological activity. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in precision medicine and targeted therapies.

In the agrochemical sector, {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine is being investigated for its potential as a pesticide intermediate. The difluoromethoxy group is particularly noteworthy, as similar structures have demonstrated efficacy in controlling resistant pest populations. With growing global demand for sustainable agriculture, this compound could play a role in developing next-generation crop protection solutions.

Synthetic routes to {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine typically involve multi-step processes, including cyclopropanation and amine functionalization. Researchers are optimizing these methods to improve yield and scalability, addressing key challenges in industrial production. The compound's chirality also presents opportunities for enantioselective synthesis, a hot topic in modern organic chemistry.

From a regulatory perspective, CAS No. 2228487-50-9 is not currently classified as hazardous under major chemical inventories. However, proper handling procedures should always be followed when working with this or any chemical substance. The compound's physicochemical properties, including solubility and stability, are areas of active research to facilitate its potential applications.

The market outlook for {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine appears promising, particularly in the pharmaceutical intermediates sector. With increasing investment in fluorine-containing drugs (a trend often called the "fluorine revolution" in medicinal chemistry), this compound's unique fluorinated structure positions it well for future development. Industry analysts project growth in demand for such specialized building blocks, especially in oncology and CNS drug research.

Environmental considerations for {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine are being carefully evaluated. While fluorinated compounds can raise concerns about persistence, the specific degradation pathways of this molecule are under study. Current research suggests that strategic molecular design may mitigate potential environmental impacts, aligning with green chemistry principles that are increasingly important to both regulators and consumers.

For researchers working with CAS No. 2228487-50-9, proper analytical characterization is essential. Common techniques include NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atoms), mass spectrometry, and HPLC purity analysis. These methods help ensure compound identity and quality, critical factors in both academic and industrial settings where reproducibility is paramount.

The intellectual property landscape surrounding {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine shows active patent activity, particularly in China, the United States, and Europe. Companies are seeking protection for novel synthetic methods, pharmaceutical compositions, and specific applications. This competitive environment underscores the compound's potential value across multiple industries.

Looking ahead, {1-3-chloro-4-(difluoromethoxy)phenyl-2,2-difluorocyclopropyl}methanamine represents an exciting example of modern fluorine chemistry with diverse potential applications. As research continues to uncover its properties and utilities, this compound may emerge as an important building block in both life sciences and materials innovation. Its development trajectory will likely be shaped by ongoing advances in catalysis, process chemistry, and our understanding of structure-activity relationships in biologically active molecules.